![molecular formula C6H13NO3 B1267262 2-Amino-3-hydroxyhexanoic acid CAS No. 52773-82-7](/img/structure/B1267262.png)
2-Amino-3-hydroxyhexanoic acid
Overview
Description
2-Amino-3-hydroxyhexanoic acid is a chemical compound with the molecular formula C6H13NO3 . It is used in the synthesis of aliphatic copolyesters .
Synthesis Analysis
The synthesis of 2-Amino-3-hydroxyhexanoic acid involves several steps. The key step is the stereospecific intramolecular Diels-Alder reaction of the acylnitroso derivative of N-sorbyl-L-proline . L-Proline serves as a temporary tether which directs both the stereochemistry and the regiochemistry of the cycloaddition .
Molecular Structure Analysis
The molecular structure of 2-Amino-3-hydroxyhexanoic acid is represented by the InChI code 1S/C6H13NO3/c1-2-3-4(8)5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)
. This indicates the presence of six carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and three oxygen atoms in the molecule .
Chemical Reactions Analysis
Amino acids, including 2-Amino-3-hydroxyhexanoic acid, can act as both acids and bases due to their dipolar or zwitterionic nature . They can undergo various chemical reactions, including reactions with amines .
Physical And Chemical Properties Analysis
2-Amino-3-hydroxyhexanoic acid has a molecular weight of 147.17 and a melting point of 228-229 degrees Celsius . It is soluble in water and ethanol, which are polar solvents, and insoluble in non-polar solvents like benzene and ether .
Scientific Research Applications
Synthesis of Other Compounds
The compound “2-Amino-3-hydroxyhexanoic acid” can be synthesized from sorbic acid through an eight-step sequence . The key step in this process is the stereospecific intramolecular Diels-Alder reaction of the acylnitroso derivative of N-sorbyl-L-proline . This process is significant as L-Proline serves as a temporary tether which directs both the stereochemistry and the regiochemistry of the cycloaddition .
Chemical Manufacturing
“2-Amino-3-hydroxyhexanoic acid” is available for bulk manufacturing, sourcing, and procurement . This suggests that it may be used in various chemical manufacturing processes, although the specific applications are not detailed .
Structural Modification in Drug Design
While not directly related to “2-Amino-3-hydroxyhexanoic acid”, the introduction of amino acids to certain compounds has been explored to enhance their antitumor activities and tumor targeting . It’s possible that “2-Amino-3-hydroxyhexanoic acid” could be used in a similar manner, although further research would be needed to confirm this.
Safety and Hazards
Future Directions
While specific future directions for 2-Amino-3-hydroxyhexanoic acid are not mentioned in the search results, there is a general trend in the field of biocatalysis towards the development of artificial metallo-enzymes, non-natural reactions catalysed by enzymes, biocatalytic cascades, enzyme-catalysed protein conjugations, metabolic pathways for chemical biosynthesis, and computations related to these areas .
Mechanism of Action
Target of Action
The primary target of 2-Amino-3-hydroxyhexanoic acid, also known as 6-hydroxynorleucine, is L-asparaginase . This enzyme is produced by the bacterium Erwinia chrysanthemi .
Mode of Action
It is known that the compound interacts with its target, l-asparaginase
Biochemical Pathways
It’s known that amino acids are formed via biosynthetic pathways that are ubiquitous across most forms of life . Their carbon skeleton precursors are the intermediates of central metabolic pathways .
properties
IUPAC Name |
2-amino-3-hydroxyhexanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c1-2-3-4(8)5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONTYPWROJNTIRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(C(=O)O)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20967222 | |
Record name | 3-Hydroxynorleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-hydroxyhexanoic acid | |
CAS RN |
52773-82-7 | |
Record name | NSC206280 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=206280 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Hydroxynorleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20967222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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